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Compound of Interest

Compound Name: 3-Indoxyl caprylate

Cat. No.: B137646

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Indoxyl caprylate is a specialized chromogenic substrate primarily utilized for the detection
of esterase and lipase activity. Its unique molecular structure, comprising an indoxyl core linked
to a caprylate (octanoate) fatty acid chain, allows for the sensitive and specific identification of
enzymes capable of hydrolyzing this ester bond. This guide provides a comprehensive
overview of 3-Indoxyl caprylate, including its chemical properties, mechanism of action,
detailed experimental protocols for quantitative analysis, and its applications in microbiology
and enzyme kinetics. The information presented herein is intended to equip researchers,
scientists, and drug development professionals with the necessary technical knowledge to
effectively employ this substrate in their work.

Core Concepts and Chemical Properties

3-Indoxyl caprylate, also known as 3-Indoxyl octanoate, is a synthetic molecule designed for
enzymatic assays. The fundamental principle behind its use lies in the enzymatic cleavage of
the ester bond linking the indoxyl and caprylate moieties. This hydrolysis reaction, catalyzed by
esterases or lipases, liberates free 3-hydroxyindole (indoxyl). In the presence of an oxidizing
agent, typically atmospheric oxygen, the indoxyl molecules undergo oxidative dimerization to
form a water-insoluble, intensely colored indigo dye. The appearance of this colored precipitate
serves as a visual indicator of enzyme activity.
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Property Value Reference(s)
CAS Number 133950-66-0 [11[2]
Molecular Formula C16H21NO2 [1]

Molecular Weight 259.34 g/mol [1]

3-Indoxyl octanoate, Y(TM)-
Synonyms [1][2]
CAPRYLATE, Y-CAPRYLATE

Halogenated derivatives of 3-Indoxyl caprylate, such as 5-Bromo-4-chloro-3-indoxyl
caprylate and 5-Bromo-6-chloro-3-indoxyl caprylate, are also commonly used. These
modifications to the indole ring result in the formation of indigo dyes with different colors (e.g.,
blue or magenta), offering flexibility in assay design and multiplexing.[3][4]

Mechanism of Action and Detection

The enzymatic detection using 3-Indoxyl caprylate is a two-step process. First, the target
enzyme hydrolyzes the substrate, and second, the product of this reaction is visualized through

a color-forming reaction.
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Enzymatic Hydrolysis and Colorimetric Detection of 3-Indoxyl Caprylate

3-Indoxyl Caprylate (Colorless, Soluble)

Substrate Binding

Esterase / Lipase

Hydrolysis

3-Hydroxyindole (Indoxyl)

(Colorless, Unstable) Caprylic Acid

Oxidation & Dimerization

Oxidizing Agent
(e.g., O2)

Indigo Dye
(Colored, Insoluble Precipitate)
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Workflow for Bacterial Identification using Chromogenic Media

Clinical or Food Sample

:

Inoculate onto Chromogenic Agar
(containing 3-Indoxyl caprylate)

:

Incubate under appropriate
conditions (e.g., 37°C, 24-48h)

:

Observe Colony Color

Colored Colonies .
Colorless Colonies

(e.g., Blue/Magenta)

Presumptive Positive for Presumptive Negative for
Caprylate Esterase Activity Caprylate Esterase Activity

:

Further Confirmatory Tests
(e.g., MALDI-TOF, Biochemical Tests)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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